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Compound of Interest

Compound Name: Fmoc-D-Cys(Mbzl)-OH

Cat. No.: B613522

For immediate reference, treat all Fmoc-D-Cys(Mbzl)-OH waste as chemical waste. This guide
provides essential safety and logistical information for the proper disposal of Fmoc-D-
Cys(Mbzl)-OH, ensuring the safety of laboratory personnel and compliance with environmental
regulations. This content is intended for researchers, scientists, and drug development
professionals to foster a culture of safety and responsibility in the laboratory.

While some safety data sheets (SDS) for similar compounds do not classify them as
hazardous, others for Fmoc-D-Cys(Mbzl)-OH (CAS 136050-67-4) indicate potential hazards.
[1][2] Given the conflicting information, it is prudent to handle this compound with care, utilizing
appropriate personal protective equipment (PPE) and adhering to the disposal protocols
outlined below. Under no circumstances should this compound or its solutions be disposed of
down the drain.[3][4]

Hazard Profile and Safety Information

The hazard classification for Fmoc-D-Cys(Mbzl)-OH can be inconsistent across suppliers. It is
crucial to consult the specific safety data sheet provided with your product. Below is a summary
of hazard information found for CAS number 136050-67-4.
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Hazard Classification & . )
. GHS Pictogram Signal Word
Precautionary Statements

Hazard Statements:[1] H315:

Causes skin irritation. H319:

Causes serious eye irritation.

H335: May cause respiratory

irritation. Precautionary

Statements:[1] P261: Avoid

breathing ]
GHSO07 Warning[1]

dust/fume/gas/mist/vapors/spr

ay. P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

Note: Some safety data sheets for the same CAS number report "no data available” for these
classifications.[2]

Experimental Protocol: Step-by-Step Disposal
Procedure

The primary directive for the disposal of Fmoc-D-Cys(Mbzl)-OH and materials contaminated
with it is to manage it as segregated chemical waste.

Materials Required:

o Designated, leak-proof, and sealable hazardous waste container
e Hazardous waste labels

» Personal Protective Equipment (PPE):

o Nitrile gloves
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o Safety goggles

o Lab coat

Disposal Workflow Diagram
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Waste Generation
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Continue to use and store properly.

Segregation & Collection
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Is the waste solid or liquid?

Solid Waste Liquid Waste
(e.g., contaminated gloves, paper) (e.g., solutions containing the compound)
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\ Final Disposal /

éore waste container in a desi 1l i and secure waste { are%

:

(onlacl your institution's Environmental Health & Safety (EHS) department or a licensed hazardous waste contractor for pickuB.

:

[’rovide a complete and accurate description of the was(e)

Proper Disposal

Click to download full resolution via product page

Caption: Waste Disposal Workflow for Fmoc-D-Cys(Mbzl)-OH.
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Detailed Steps:
o Waste Identification and Segregation:
o Treat all unused, expired, or contaminated Fmoc-D-Cys(Mbzl)-OH as chemical waste.

o Do not mix Fmoc-D-Cys(Mbzl)-OH waste with other chemical waste streams unless
compatibility has been verified.

o Collect solid waste (e.g., contaminated weighing paper, gloves, pipette tips) separately
from liquid waste.

e Containment of Waste:

o Solid Waste: Place all solid materials contaminated with Fmoc-D-Cys(Mbzl)-OH into a
designated, leak-proof hazardous waste container.

o Liquid Waste: Collect any solutions containing Fmoc-D-Cys(Mbzl)-OH in a separate,
sealed, and appropriate hazardous waste container.

e Labeling of Waste Containers:

o

Clearly label all waste containers with "Hazardous Waste" as soon as the first item is
added.

o

The label must include the full chemical name: "Fmoc-D-Cys(Mbzl)-OH" and its CAS
number "136050-67-4".

o

Indicate the specific hazards if known (e.g., "Irritant™).

Note the date when waste was first added to the container.

[¢]

e Storage:
o Ensure the hazardous waste container is tightly sealed to prevent leaks or spills.

o Store the container in a designated, well-ventilated, and secure area away from
incompatible materials. This area should be clearly marked as a hazardous waste
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accumulation site.

e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for the collection and proper disposal of
the waste.

o Provide them with a complete and accurate description of the waste. Waste must be
disposed of in accordance with federal, state, and local environmental control regulations.

[4]
Spill Management
In the event of a small spill, and if it is safe to do so, follow these steps:
e Ensure adequate ventilation.[4]
» Wearing appropriate PPE, sweep up the solid material.[3][4]

» Place the spilled material into a suitable, labeled container for disposal as chemical waste.[3]

[4]
» Avoid generating dust.[3][4]

o For large spills, evacuate the area and contact your institution's EHS department
immediately.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. file.bldpharm.com [file.bldpharm.com]

e 2. echemi.com [echemi.com]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.peptide.com/custdocs/MSDS%20MFC105%20Fmoc-MeCys(Trt)-OH.pdf
https://www.peptide.com/custdocs/MSDS%20MFC105%20Fmoc-MeCys(Trt)-OH.pdf
https://www.peptide.com/wp-content/uploads/2019/06/MSDS-AFC125-Fmoc-CyspMeBzl-OH.pdf
https://www.peptide.com/custdocs/MSDS%20MFC105%20Fmoc-MeCys(Trt)-OH.pdf
https://www.peptide.com/wp-content/uploads/2019/06/MSDS-AFC125-Fmoc-CyspMeBzl-OH.pdf
https://www.peptide.com/custdocs/MSDS%20MFC105%20Fmoc-MeCys(Trt)-OH.pdf
https://www.peptide.com/wp-content/uploads/2019/06/MSDS-AFC125-Fmoc-CyspMeBzl-OH.pdf
https://www.peptide.com/custdocs/MSDS%20MFC105%20Fmoc-MeCys(Trt)-OH.pdf
https://www.peptide.com/custdocs/MSDS%20MFC105%20Fmoc-MeCys(Trt)-OH.pdf
https://www.benchchem.com/product/b613522?utm_src=pdf-custom-synthesis
https://file.bldpharm.com/static/upload/prosds/bldsds/19/SDS-BD18153.pdf
https://www.echemi.com/sds/fmoc-cys4-mbzl-oh-pd180521122419.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b613522?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

e 3. peptide.com [peptide.com]
e 4. peptide.com [peptide.com]

 To cite this document: BenchChem. [Proper Disposal Procedures for Fmoc-D-Cys(Mbzl)-OH:
A Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b613522#fmoc-d-cys-mbzl-oh-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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